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Mixed anhydrides, such as Butanoic Pentanoic Anhydride, are highly reactive and valuable
reagents in organic synthesis, particularly favored for their role as potent acylating agents in
the formation of amides and esters under mild conditions.[1] Their heightened reactivity,
however, necessitates a rigorous and well-informed approach to their handling and safety. This
guide provides a comprehensive overview of the essential safety protocols, hazard mitigation
strategies, and emergency procedures for Butanoic Pentanoic Anhydride, drawing from
established data on closely related acid anhydrides to ensure a high standard of laboratory
safety.

Chemical and Physical Profile

Butanoic Pentanoic Anhydride (CAS No. 606490-27-1) is a mixed carboxylic anhydride with
the molecular formula CoH1603 and a molecular weight of 172.22 g/mol .[2][3][4] While specific
physical data for this mixed anhydride is not extensively published, its properties can be
inferred from its symmetrical counterparts, butanoic (butyric) anhydride and pentanoic (valeric)
anhydride. These related compounds are combustible, corrosive liquids with a pungent,
stenching odor.[5][6] They are also sensitive to air and moisture, reacting with water to form
their respective carboxylic acids.[7][8]
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Butanoic Pentanoic Butanoic Pentanoic
Property ] . .

Anhydride Anhydride Anhydride
CAS Number 106-31-0[9] 2082-59-9[10] 606490-27-1[2]
Molecular Formula CsH1403][5] C10H1803[10] CoH1603][2]

Molecular Weight 158.19 g/mol [5] 186.25 g/mol [10] 172.22 g/mol [2]

Boiling Point 198 - 199 °C[5] 218 °C[10] Data not available
Melting Point -75to -66 °C[5] -56 °C[10] Data not available
Density 0-967 gfem? at 25 0.925 g/mL[10] Data not available

°C[5]

Hazard Identification and Risk Assessment

The primary hazards associated with butanoic pentanoic anhydride are derived from its

corrosivity and reactivity. It is classified as a substance that causes severe skin burns and eye

damage.[5] Inhalation of its vapors can lead to severe irritation and chemical burns of the

respiratory tract, potentially causing spasm, inflammation, and pulmonary edema. Ingestion is

also highly hazardous, causing burns to the gastrointestinal tract.[7][11]

GHS Hazard Statements:

H227: Combustible liquid.[5]

H302: Harmful if swallowed.[5]

H402: Harmful to aquatic life.[5]

H314: Causes severe skin burns and eye damage.[5][12]

The compound is reactive with water, oxidizing agents, reducing agents, acids, and alkalis.[7]

[11] Contact with moisture can lead to a reaction that releases butanoic and pentanoic acid,

and containers may explode if heated or contaminated with water.[11][13]
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Engineering and Administrative Controls: The First Line
of Defense

A multi-layered approach to safety, beginning with engineering and administrative controls, is
critical to minimize exposure risk.

Engineering Controls:

o Chemical Fume Hood: All handling of butanoic pentanoic anhydride, including weighing,
transferring, and use in reactions, must be conducted within a certified chemical fume hood
to control vapor inhalation.[8]

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[14]

o Proximity of Safety Equipment: Ensure that a safety shower and an eyewash station are
readily accessible and in close proximity to the workstation.[7][11]

Administrative Controls:

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving this chemical.

» Training: All personnel must receive specific training on the hazards and safe handling
procedures for corrosive and water-reactive chemicals before being permitted to work with
them.[14]

o Restricted Access: The area where the anhydride is being used should be clearly marked,
and access should be restricted to authorized personnel.
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Caption: Hierarchy of Controls for Chemical Safety.

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the final barrier between the researcher and the
chemical. It is mandatory for all personnel handling butanoic pentanoic anhydride.[15]

+ Hand Protection: Use gloves made from nitrile or butyl rubber.[16][17] Avoid latex gloves due
to poor chemical resistance.[18] Gloves should be inspected before use and disposed of
according to institutional guidelines.[19]

o Eye and Face Protection: Chemical safety goggles that provide a secure seal around the
eyes are required.[16] For operations with a higher risk of splashing, a full-face shield must
be worn in addition to goggles.[6][18]

» Skin and Body Protection: A flame-retardant, chemical-resistant laboratory coat is mandatory.
[8] For larger-scale operations or when handling significant quantities, an acid-resistant
apron and boots should be used.[17][18]
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o Respiratory Protection: When engineering controls are insufficient, or during emergency
situations, a full-face respirator with an appropriate acid gas cartridge or a self-contained
breathing apparatus (SCBA) must be used.[16][18] Respirator use requires a formal
respiratory protection program, including fit testing.[16]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is essential to prevent accidents.
Handling Protocol:

o Preparation: Before starting work, ensure all necessary PPE is worn correctly and that the
fume hood is functioning properly.[8] Clear the workspace of any unnecessary items.

 Inert Atmosphere: Handle and store the chemical under an inert gas (e.g., argon or nitrogen)
to prevent reaction with atmospheric moisture.[5]

» Dispensing: When transferring the liquid, use caution to avoid splashing. Ground all
equipment to prevent static discharge.[6]

e Incompatible Materials: Keep the anhydride away from water, moisture, strong oxidizing
agents, acids, bases, and alcohols.[7][11] Never add water directly to the anhydride.[6]

o Closure: Keep the container tightly closed when not in use.[7]

Storage Protocol:

Store in a cool, dry, well-ventilated area designated for corrosive materials.[7][14]

The storage area should be segregated from incompatible materials.[6]

Keep containers away from heat, sparks, and open flames.[7][13]

Store in a locked-up, approved area to prevent unauthorized access.[5]

Emergency Procedures: Spill, Exposure, and Fire

Immediate and correct response to an emergency is critical to mitigating harm.
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First-Aid Measures:

 Inhalation: Immediately move the exposed person to fresh air.[6] If breathing is difficult,
administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate
medical attention.[20]

« Skin Contact: Take off all contaminated clothing immediately.[5] Rinse the affected skin with
large amounts of water for at least 15 minutes.[6][11] Seek immediate medical attention.

« Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[6][12] Remove contact lenses if present and
easy to do. Continue rinsing.[5] Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
have them drink plenty of water or milk.[12] Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[20]
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Caption: First-Aid Workflow for Chemical Exposure.

Spill and Leak Procedures:

o Evacuate: Evacuate non-essential personnel from the spill area.[17]

o Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

» Contain: Stop the leak if it can be done without risk. Absorb the spill with a dry, inert, non-
combustible material such as sand or earth.[11] Do not use combustible materials like
sawdust.

o Neutralize: Cautiously neutralize the residue with a suitable agent like sodium bicarbonate, if
appropriate and safe to do so.

e Collect: Place the absorbed material into a suitable, labeled container for hazardous waste
disposal. Do not get water inside the container.

Firefighting Measures:
e The compound is a combustible liquid.[5]

o Extinguishing Media: Use dry chemical powder, carbon dioxide (CO3), dry sand, or alcohol-
resistant foam.[5][13] Do not use water, as it will react violently.

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[13][17]

e Hazards: Containers may explode when heated.[13] Thermal decomposition can release
irritating and toxic gases and vapors.[12][13]

Waste Disposal

Chemical waste must be managed in full compliance with local, regional, and national
regulations.[17]

o Containerization: Collect all waste, including contaminated absorbents and PPE, in a
designated, properly labeled, and sealed container for hazardous waste.[5]
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e Labeling: The waste container must be clearly labeled with its contents.

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do
not attempt to dispose of this chemical down the drain or with general trash.[5][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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e 13. fishersci.com [fishersci.com]
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e 15. PPE for Hazardous Chemicals [canadasafetytraining.com]

e 16. leelinework.com [leelinework.com]

e 17. trc-corp.com [trc-corp.com]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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